Cas no 1247169-35-2 (1-(4-bromophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromophenyl)methylcyclopropan-1-ol
• CAS No: 1247169-35-2
• Molecular Formula: C₁₀H₁₁BrO
• Molecular Weight: 227.097742319107
• CID: 6296961
• PubChem ID: 62668949

1-(4-bromophenyl)methylcyclopropan-1-ol Properties

Names and Identifiers

• 1-(4-bromophenyl)methylcyclopropan-1-ol
• 1-(4-Bromobenzyl)cyclopropan-1-ol
• CS-0231825
• 1-[(4-bromophenyl)methyl]cyclopropan-1-ol
• AKOS011962976
• EN300-1255591
• 1247169-35-2
• SCHEMBL20512445

• InChIKey： MEJMNPNMLAZIBP-UHFFFAOYSA-N
• Inchi： 1S/C10H11BrO/c11-9-3-1-8(2-4-9)7-10(12)5-6-10/h1-4,12H,5-7H2
• SMILES： BrC1C=CC(=CC=1)CC1(CC1)O

Computed Properties

• Exact Mass: 225.99933g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 225.99933g/mol
• Heavy Atom Count: 12
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes